1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate

• CAS No.: 91512-16-2
• Molecular Formula: C16H9NOS
• Molecular Weight: 263.3 g/mol
• IUPAC Name: (3-oxo-2-phenylinden-1-yl) thiocyanate
• InChI: InChI=1S/C16H9NOS/c17-10-19-16-13-9-5-4-8-12(13)15(18)14(16)11-6-2-1-3-7-11/h1-9H
• InChI Key: WDJQKEOSMSJAPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3C2=O)SC#N

Description

1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate is an organic compound with a unique structure that includes an indene core substituted with a phenyl group and a thiocyanate functional group.

Preparation Methods

The synthesis of 1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate typically involves the reaction of 1-Oxo-2-phenyl-1H-indene with thiocyanic acid. The reaction conditions often include the use of a suitable solvent and a catalyst to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiocyanate group to thiol or other reduced forms.

Substitution: The thiocyanate group can be substituted with other nucleophiles, leading to a variety of derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines.

Scientific Research Applications

1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of 1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate involves its interaction with specific molecular targets. The thiocyanate group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, leading to alterations in their function. This interaction can affect various biochemical pathways, making the compound useful in studying enzyme inhibition and other biological processes .

Comparison with Similar Compounds

1-Oxo-2-phenyl-1H-inden-3-yl thiocyanate can be compared with other similar compounds, such as:

1-Oxo-2-phenyl-1H-indene: Lacks the thiocyanate group, making it less reactive in certain substitution reactions.

1-Oxo-2-phenyl-1H-inden-3-yl chloride: Similar structure but with a chloride group instead of thiocyanate, leading to different reactivity and applications.

1-Oxo-2-phenyl-1H-inden-3-yl acetate: Contains an acetate group, which affects its solubility and reactivity compared to the thiocyanate derivative.